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Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the spray drying parameters for activated aluminum sesquichlorohydrate
(AASCH).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My final AASCH powder is hygroscopic and difficult to handle. What could be the cause?

A1: A hygroscopic powder is often a result of excess free acid generated during the spray

drying process. This can be caused by:

Low Al:Cl Ratio: An aluminum to chlorine ratio below 1.6 in the feed solution can lead to the

formation of more free acid upon drying.[1]

Addition of Acidic Compounds: Introducing highly acidic aluminum chloride to the diluted and

activated solution can also increase free acid, leading to a hygroscopic product.[1]

Troubleshooting Steps:

Ensure the Al:Cl ratio of your feed solution is within the optimal range of 1.60 to 1.90.[1][2]

Avoid adding acidic compounds after the activation step.
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Consider the use of a buffering agent, such as an alkaline earth glycinate, in the feed

solution (0.5% to 10%).[1]

Q2: I'm observing colored specks (black, brown, yellow, or green) in my spray-dried powder.

What is the reason for this?

A2: The formation of colored specks is often linked to the corrosive nature of the feed solution,

particularly when it contains free acid. This can cause corrosion of the spray dryer components,

leading to contamination of the final product.[1]

Troubleshooting Steps:

Monitor and adjust the Al:Cl ratio of your feed solution to minimize free acid formation.[1]

Ensure all components of the spray dryer that come into contact with the feed solution are

made of corrosion-resistant materials.

Thoroughly clean the spray dryer between runs to remove any residual material.[3]

Q3: The particle size of my AASCH powder is inconsistent. How can I achieve a more uniform

particle size distribution?

A3: Inconsistent particle size is a common issue in spray drying and can be influenced by

several factors:

Atomizer Settings: Incorrect atomizer speed or pressure can result in non-uniform droplet

formation.[3]

Feed Properties: Variations in the viscosity or solids concentration of the feed solution can

affect atomization.[3]

Nozzle Wear: Worn-out nozzles can lead to an uneven spray pattern.[3]

Troubleshooting Steps:

Optimize and maintain consistent atomizer settings (speed and pressure).

Ensure the feed solution is homogenous and has a consistent viscosity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/US20170000701A1/en
https://patents.google.com/patent/US20170000701A1/en
https://patents.google.com/patent/US20170000701A1/en
https://spraydryer.com/spray-dryer-troubleshooting-common-issues/
https://spraydryer.com/spray-dryer-troubleshooting-common-issues/
https://spraydryer.com/spray-dryer-troubleshooting-common-issues/
https://spraydryer.com/spray-dryer-troubleshooting-common-issues/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regularly inspect and replace worn nozzles.[3] For aerosol applications, a target particle size

is often less than 20% of particles under 10 microns and 100% under 120 microns.[1]

Q4: I am experiencing low product yield. What are the potential causes and solutions?

A4: Low product yield can be attributed to several factors:

High Inlet Temperature: Excessively high inlet temperatures can lead to product adhering to

the drying chamber walls.[4]

High Feed Rate: A high feed rate can result in incomplete drying, causing the product to be

sticky and adhere to the chamber.[4][5]

Low Feed Rate: A very low feed rate can increase the temperature inside the chamber,

leading to more free-flowing particles that may adhere to the glassware.[4]

Suboptimal Solid Load: The concentration of solids in your feed solution can impact yield.[6]

[7]

Troubleshooting Steps:

Optimize the inlet temperature to ensure efficient drying without causing stickiness.

Adjust the feed rate to find a balance that allows for complete drying without overloading the

system.[4][5]

Experiment with the solid load percentage in your feed solution. A study on a BUCHI B-290

mini spray dryer found a 5% solid load to be optimal for various formulations.[6][7]

Q5: My spray dryer nozzle or feed line is getting blocked frequently. How can I prevent this?

A5: Blockages are typically caused by the properties of the feed solution or premature drying at

the nozzle tip.

Troubleshooting Steps:

Clean the Atomizer: Regularly clean the atomizer to prevent the buildup of dried material.[3]
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Monitor Feed Viscosity: High feed viscosity is a common cause of blockages. Consider

diluting the feed or preheating it to reduce viscosity.[3]

Check for Undissolved Solids: Ensure all components in the feed solution are fully dissolved.

Data Presentation: Spray Drying Parameters
The following table summarizes key parameters for the preparation and spray drying of

activated aluminum sesquichlorohydrate based on available literature. These values should

be used as a starting point for optimization.
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Parameter
Recommended
Range/Value

Expected Outcome
/ Comment

Source

Feed Solution

Preparation

Al:Cl Atomic Ratio 1.60 - 1.90

Minimizes free acid,

corrosion, and

hygroscopicity.

[1][2]

AASCH Concentration

in Feed
10% - 25% by weight

Starting concentration

before

heating/activation.

[1][2]

Heating/Activation

Temperature
90°C - 95°C

To achieve desired

polymer

concentrations.

[1]

Heating/Activation

Time
~2 hours

To achieve desired

polymer

concentrations.

[1]

Band III Polymer

Concentration
> 20%

Critical for high

efficacy.
[1][2]

Band IV Polymer

Concentration
> 15%

Critical for high

efficacy.
[1][2]

Spray Drying

Parameters

Solid Load ~5% (w/v %)

Found to be optimal in

a mini-DoE study for

good yields and

consistent particle

size.

[6][7]

Atomizing Spray Gas

Flow
35 mm height

Optimized parameter

from a mini-DoE study

using a BUCHI B-290.

[6][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://patents.google.com/patent/US20170000701A1/en
https://patentimages.storage.googleapis.com/16/b5/5c/64ddaa3e362d86/EP3112318A1.pdf
https://patents.google.com/patent/US20170000701A1/en
https://patentimages.storage.googleapis.com/16/b5/5c/64ddaa3e362d86/EP3112318A1.pdf
https://patents.google.com/patent/US20170000701A1/en
https://patents.google.com/patent/US20170000701A1/en
https://patents.google.com/patent/US20170000701A1/en
https://patentimages.storage.googleapis.com/16/b5/5c/64ddaa3e362d86/EP3112318A1.pdf
https://patents.google.com/patent/US20170000701A1/en
https://patentimages.storage.googleapis.com/16/b5/5c/64ddaa3e362d86/EP3112318A1.pdf
https://pubmed.ncbi.nlm.nih.gov/34931259/
https://www.researchgate.net/publication/357193013_Optimization_of_Spray-Drying_Parameters_for_Formulation_Development_at_Preclinical_Scale
https://pubmed.ncbi.nlm.nih.gov/34931259/
https://www.researchgate.net/publication/357193013_Optimization_of_Spray-Drying_Parameters_for_Formulation_Development_at_Preclinical_Scale
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Powder

Characteristics

Particle Size

Distribution

< 20% under 10 µm,

100% under 120 µm

Suitable for aerosol

applications.
[1]

Particle Morphology Spherical
Preferred for good

flow properties.
[1][8]

Experimental Protocols
Protocol for Preparation of Activated Aluminum Sesquichlorohydrate (AASCH) Feed

Solution

This protocol is based on the methods described in patent literature for producing a high-

efficacy AASCH solution suitable for spray drying.[1][2]

Dilution: Dilute a concentrated aluminum sesquichlorohydrate (ASCH) solution with water

to achieve a final concentration of 10% to 25% by weight.[1][2] The target aluminum

concentration is typically between 4.1% and 4.3% by weight.[1]

Activation: Heat the diluted solution to a temperature between 90°C and 95°C.[1]

Hold Time: Maintain this temperature for approximately 2 hours to facilitate the formation of

Band III and Band IV polymers.[1]

Verification (Optional but Recommended): Analyze the polymer distribution using Size

Exclusion Chromatography (SEC) operated by High-Performance Liquid Chromatography

(HPLC) to confirm that the Band III polymer concentration is at least 20% and the Band IV

polymer concentration is at least 15%.[2]

Cooling: Allow the activated solution to cool before proceeding to the spray drying step.

Visualizations
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Caption: Experimental workflow for AASCH powder production.
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Hygroscopic Powder
Inconsistent Particle Size Low Product Yield

Observed Issue

Potential Cause:
Low Al:Cl Ratio (<1.6)

e.g.

Potential Causes:
- Improper Atomizer Settings

- Feed Viscosity Variation
- Worn Nozzle

e.g.

Potential Causes:
- Suboptimal Inlet Temp
- Incorrect Feed Rate
- Non-ideal Solid Load

e.g.

Solution:
Adjust Al:Cl to 1.6-1.9

Address

Solutions:
- Optimize Atomizer Settings

- Ensure Consistent Feed
- Inspect/Replace Nozzle

Address

Solutions:
- Optimize Temperature

- Adjust Feed Rate
- Test Solid Load %

Address

Click to download full resolution via product page

Caption: Troubleshooting logic for common spray drying issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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